2-Chloro-5-(cyanomethyl)benzoic acid
Cat. No. B1427017
M. Wt: 195.6 g/mol
InChI Key: LZFDWEZPOAIFCG-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08476265B2
Procedure details
A solution of 5-(bromomethyl)-2-chlorobenzoic acid [WO 2001044170] (1.75 g) in DMF (20 mL) was treated with a solution of potassium cyanide (0.91 g) in water (7 mL) and the resulting solution was stirred at room temperature over 3 days. The mixture was diluted with water and extracted twice with ethyl acetate. The organic phases were discarded, whilst the aqueous phase was carefully acidified with concentrated hydrochloric acid (5 mL), venting any liberated HCN through bleach solution via a stream of nitrogen. After being stirred for 20 minutes, the aqueous phase was extracted twice more with ethyl acetate. The combined organic phases were washed three times with water, once with brine, then dried over anhydrous magnesium sulphate and concentrated in vacuo to afford the crude subtitled compound as a brown solid. Yield 1.25 g.
Identifiers
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REACTION_CXSMILES
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Br[CH2:2][C:3]1[CH:4]=[CH:5][C:6]([Cl:12])=[C:7]([CH:11]=1)[C:8]([OH:10])=[O:9].[C-:13]#[N:14].[K+]>CN(C=O)C.O>[Cl:12][C:6]1[CH:5]=[CH:4][C:3]([CH2:2][C:13]#[N:14])=[CH:11][C:7]=1[C:8]([OH:10])=[O:9] |f:1.2|
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Inputs
Step One
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Name
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|
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Quantity
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1.75 g
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Type
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reactant
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Smiles
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BrCC=1C=CC(=C(C(=O)O)C1)Cl
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Name
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Quantity
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0.91 g
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Type
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reactant
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Smiles
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[C-]#N.[K+]
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Name
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Quantity
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20 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Name
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Quantity
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7 mL
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Type
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solvent
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Smiles
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O
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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the resulting solution was stirred at room temperature over 3 days
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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extracted twice with ethyl acetate
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STIRRING
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Type
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STIRRING
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Details
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After being stirred for 20 minutes
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Duration
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20 min
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EXTRACTION
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Type
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EXTRACTION
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Details
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the aqueous phase was extracted twice more with ethyl acetate
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WASH
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Type
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WASH
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Details
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The combined organic phases were washed three times with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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once with brine, then dried over anhydrous magnesium sulphate
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
3 d |
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Name
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Type
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product
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Smiles
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ClC1=C(C(=O)O)C=C(C=C1)CC#N
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
